Cas no 75226-96-9 (Acetic acid,2-[4-(2-hydroxy-4-methoxybenzoyl)phenoxy]-)

Acetic acid,2-[4-(2-hydroxy-4-methoxybenzoyl)phenoxy]- structure
75226-96-9 structure
Product Name:Acetic acid,2-[4-(2-hydroxy-4-methoxybenzoyl)phenoxy]-
CAS No:75226-96-9
MF:C16H14O6
MW:302.278765201569
CID:576554
PubChem ID:53183
Update Time:2025-04-19

Acetic acid,2-[4-(2-hydroxy-4-methoxybenzoyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[4-(2-hydroxy-4-methoxybenzoyl)phenoxy]-
    • 2-[4-(2-hydroxy-4-methoxybenzoyl)phenoxy]acetic acid
    • ACETIC ACID, (4-(2-HYDROXY-4-METHOXYBENZOYL)PHENOXY)-
    • BRN 2296293
    • 75226-96-9
    • DTXSID70226194
    • (4-(2-Hydroxy-4-methoxybenzoyl)phenoxy)acetic acid
    • Inchi: 1S/C16H14O6/c1-21-12-6-7-13(14(17)8-12)16(20)10-2-4-11(5-3-10)22-9-15(18)19/h2-8,17H,9H2,1H3,(H,18,19)
    • InChI Key: IOLLGHLUCUSEOR-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C1C=CC(=CC=1)C(C1C=CC(=CC=1O)OC)=O

Computed Properties

  • Exact Mass: 302.07902
  • Monoisotopic Mass: 302.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 93.1A^2

Experimental Properties

  • Density: 1.342
  • Boiling Point: 514.8°C at 760 mmHg
  • Flash Point: 192.4°C
  • Refractive Index: 1.604
  • PSA: 93.06

Acetic acid,2-[4-(2-hydroxy-4-methoxybenzoyl)phenoxy]- Related Literature

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent